2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide

• IUPAC Name: 2-(3-methyl-6-oxopyridazin-1-yl)-N-phenylpropanamide
• InChI: InChI=1S/C14H15N3O2/c1-10-8-9-13(18)17(16-10)11(2)14(19)15-12-6-4-3-5-7-12/h3-9,11H,1-2H3,(H,15,19)
• InChI Key: FZJDCMYDFOSPOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)C=C1)C(C)C(=O)NC2=CC=CC=C2
• Molecular Formula: C14H15N3O2
• Molecular Weight: 257.29 g/mol

Description

2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide, also known as MPP, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. The synthesis method of MPP is complex and requires expertise in organic chemistry. The purpose of

Mechanism of Action

The mechanism of action of 2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide is not well understood, but it is believed to involve the modulation of various signaling pathways in the body. 2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide has been shown to interact with the cannabinoid receptor CB1, which is involved in the regulation of pain, appetite, and mood. 2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This may contribute to its potential as a cognitive enhancer.
Biochemical and Physiological Effects:
2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide has been shown to have various biochemical and physiological effects in laboratory experiments. In vitro studies have demonstrated that 2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide can inhibit the growth of cancer cells and reduce inflammation. In vivo studies have shown that 2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide can reduce pain and anxiety in animal models. 2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide in laboratory experiments is its potential as a multi-target drug candidate. 2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide has been shown to interact with various proteins and enzymes, which may make it useful for the treatment of complex diseases that involve multiple signaling pathways. However, one limitation of using 2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide in laboratory experiments is its complex synthesis method, which requires expertise in organic chemistry.

Future Directions

There are several future directions for the research of 2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide. One potential direction is the development of more efficient synthesis methods that can produce 2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide in larger quantities. Another direction is the investigation of 2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide's potential as a drug candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders. Further studies are also needed to elucidate the mechanism of action of 2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide and its interactions with various proteins and enzymes.

Scientific Research Applications

2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. In medicinal chemistry, 2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders. In pharmacology, 2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide has been studied for its effects on the central nervous system, including its potential as a pain reliever and anxiolytic. In biochemistry, 2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide has been investigated for its interactions with various proteins and enzymes, including the cannabinoid receptor CB1 and the enzyme acetylcholinesterase.